methyl {[(4-nitrophenyl)sulfonyl]amino}(phenyl)acetate

• IUPAC Name: methyl 2-[(4-nitrophenyl)sulfonylamino]-2-phenylacetate
• InChI: InChI=1S/C15H14N2O6S/c1-23-15(18)14(11-5-3-2-4-6-11)16-24(21,22)13-9-7-12(8-10-13)17(19)20/h2-10,14,16H,1H3
• InChI Key: QDKSMMCKXBJSTE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H14N2O6S
• Molecular Weight: 350.3 g/mol

Description

Methyl {[(4-nitrophenyl)sulfonyl]amino}(phenyl)acetate is an organic compound that belongs to the class of sulfonamides This compound is characterized by the presence of a sulfonyl group attached to an amino group, which is further connected to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl {[(4-nitrophenyl)sulfonyl]amino}(phenyl)acetate typically involves the reaction of 4-nitrobenzenesulfonyl chloride with methyl phenylacetate in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The reaction conditions are optimized to ensure high purity and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

Methyl {[(4-nitrophenyl)sulfonyl]amino}(phenyl)acetate undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The sulfonyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group yields an amino derivative, while substitution reactions can produce various sulfonamide derivatives.

Scientific Research Applications

Methyl {[(4-nitrophenyl)sulfonyl]amino}(phenyl)acetate has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of other compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new sulfonamide-based drugs.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of methyl {[(4-nitrophenyl)sulfonyl]amino}(phenyl)acetate involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with proteins and enzymes, potentially inhibiting their activity. The nitro group can undergo reduction to form reactive intermediates that further interact with biological molecules.

Comparison with Similar Compounds

Similar Compounds

Methyl {[(4-nitrophenyl)sulfonyl]amino}(phenyl)acetate: Unique due to its specific structure and functional groups.

4-Nitrophenylsulfonyl chloride: A precursor used in the synthesis of various sulfonamide derivatives.

Methyl phenylacetate: A common ester used in organic synthesis.

Uniqueness

This compound is unique due to the combination of its sulfonyl and nitro groups, which confer specific reactivity and potential applications. Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound in research and industry.